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Compound of Interest

Compound Name: 4-(Methoxymethyl)phenol

Cat. No.: B1201506 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
4-(Methoxymethyl)phenol, also known as p-hydroxybenzyl methyl ether, is a versatile organic

building block with significant applications in the synthesis of pharmaceuticals and other

complex organic molecules. Its structure, featuring a reactive phenolic hydroxyl group and a

methoxymethyl moiety, allows for a range of chemical transformations. The methoxymethyl

group can serve as a stable protecting group for the phenolic hydroxyl, or it can be a precursor

to other functional groups, such as an aldehyde. These attributes make 4-
(methoxymethyl)phenol a valuable tool in multistep synthetic strategies.

Physicochemical Properties
A summary of the key physicochemical properties of 4-(methoxymethyl)phenol is presented

in Table 1. This data is essential for its proper handling, storage, and use in experimental

setups.
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Property Value Reference

Molecular Formula C₈H₁₀O₂ [1]

Molecular Weight 138.16 g/mol [1]

Appearance Colorless solid

Melting Point 81.5-82.5 °C [2]

Boiling Point 222.8 °C at 760 mmHg [3]

CAS Number 5355-17-9 [1]

Solubility

Soluble in common organic

solvents such as methanol,

benzene, and petroleum ether.

[2]

Applications in Organic Synthesis
As a Precursor to Bioactive Molecules
4-(Methoxymethyl)phenol serves as a key starting material in the synthesis of various

bioactive compounds. The phenolic hydroxyl group can undergo facile derivatization, while the

methoxymethyl group can be transformed into other functionalities.

One notable application is its use as a precursor for the synthesis of 4-hydroxybenzaldehyde.

This transformation involves the oxidative demethylation of the methoxymethyl group. 4-

Hydroxybenzaldehyde is a crucial intermediate in the production of pharmaceuticals,

agrochemicals, and fragrances.

As a Protecting Group
The methoxymethyl (MOM) ether is a widely used protecting group for phenols due to its

stability under a variety of reaction conditions and its straightforward removal under acidic

conditions.[4][5][6] While 4-(methoxymethyl)phenol itself is a stable molecule, the underlying

principle of the MOM protection strategy is central to its utility. In a synthetic route, a phenolic

hydroxyl group can be protected as a methoxymethyl ether, and upon completion of

subsequent reaction steps, the phenol can be regenerated.
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Experimental Protocols
Synthesis of 4-(Methoxymethyl)phenol
This protocol describes the synthesis of 4-(methoxymethyl)phenol from p-hydroxybenzyl

alcohol.

Reaction:

p-Hydroxybenzyl alcohol + Methanol → 4-(Methoxymethyl)phenol

Materials:

p-Hydroxybenzyl alcohol

Methanol

Cation exchange resin (e.g., Amberlite IR-120)

Procedure:

A solution of p-hydroxybenzyl alcohol in methanol is prepared.

A cation exchange resin is added to the solution.

The mixture is refluxed for several hours.

Upon completion of the reaction, the resin is filtered off.

The filtrate is concentrated under reduced pressure to yield the crude product.

The crude product is purified by recrystallization from a suitable solvent system, such as

benzene-petroleum ether, to afford pure 4-(methoxymethyl)phenol.[2]

Quantitative Data:

Product Yield Melting Point

4-(Methoxymethyl)phenol 60% 81.5-82.5 °C
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Oxidative Demethylation of 4-(Methoxymethyl)phenol to
4-Hydroxybenzaldehyde
This protocol outlines the enzymatic conversion of 4-(methoxymethyl)phenol to 4-

hydroxybenzaldehyde.

Reaction:

4-(Methoxymethyl)phenol + O₂ → 4-Hydroxybenzaldehyde + Formaldehyde + H₂O

Materials:

4-(Methoxymethyl)phenol

Vanillyl-alcohol oxidase (enzyme)

Phosphate buffer (pH 7.5)

Oxygen supply

Procedure:

A solution of 4-(methoxymethyl)phenol is prepared in a suitable buffer (e.g., phosphate

buffer, pH 7.5).

The enzyme, vanillyl-alcohol oxidase, is added to the solution.

The reaction mixture is stirred at room temperature with a continuous supply of oxygen.

The progress of the reaction is monitored by a suitable analytical technique (e.g., HPLC or

TLC).

Upon completion, the reaction mixture is worked up by extracting the product with an organic

solvent.

The organic extracts are combined, dried over an anhydrous salt (e.g., Na₂SO₄), and the

solvent is removed under reduced pressure.
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The crude 4-hydroxybenzaldehyde can be further purified by column chromatography or

recrystallization.

Synthetic Workflow and Signaling Pathway
Diagrams
The following diagrams illustrate key concepts related to the application of 4-
(methoxymethyl)phenol.
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Caption: Synthetic utility of 4-(methoxymethyl)phenol as a building block.
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Caption: General workflow for the use of a methoxymethyl (MOM) protecting group for phenols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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